Cas no 615575-67-2 (tert-butyl endo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate)

Technical Introduction: tert-Butyl endo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate is a bicyclic compound featuring a rigid azabicyclo[2.1.1]hexane scaffold with an acetyl substituent at the endo-5 position and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen. This structure offers steric and electronic modulation, making it valuable in medicinal chemistry and synthetic applications. The Boc group enhances stability and facilitates selective deprotection, while the acetyl moiety provides a handle for further functionalization. The strained bicyclic framework may impart unique conformational properties, useful in designing bioactive molecules or catalysts. Its well-defined stereochemistry and functional group compatibility make it a versatile intermediate for complex organic synthesis.

tert-butyl endo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate structure

615575-67-2 structure

Product Name:tert-butyl endo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate

CAS No:615575-67-2

MF:C₁₂H₁₉NO₃

MW:225.284163713455

MDL:MFCD28501242

CID:3164317

PubChem ID:11172153

Update Time:2025-07-25

tert-butyl endo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- (1R,4S,5S)-rel-tert-Butyl 5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate
- tert-butyl endo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate
- (1R,4S,5S)-rel-tert-Butyl5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate
- P14695
- CS-0053601
- tert-butyl (1R,4S,5S)-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate
- MFCD28501242
- 615575-67-2
- PS-15414
- REL-TERT-BUTYL (1R,4S,5S)-5-ACETYL-2-AZABICYCLO[2.1.1]HEXANE-2-CARBOXYLATE
- rac-tert-butyl (1R,4S,5S)-5-acetyl-2-azabicyclo(2.1.1)hexane-2-carboxylate
- 991-795-1
- rac-tert-butyl (1R,4S,5S)-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate
- QZA57567
- MDL： MFCD28501242
- Inchi： 1S/C12H19NO3/c1-7(14)10-8-5-9(10)13(6-8)11(15)16-12(2,3)4/h8-10H,5-6H2,1-4H3/t8-,9-,10+/m1/s1
- InChI Key： PKNQPQCDXARDCY-BBBLOLIVSA-N
- SMILES： O(C(C)(C)C)C(N1C[C@H]2C[C@@H]1[C@H]2C(C)=O)=O

Computed Properties

Exact Mass: 225.13649347g/mol
Monoisotopic Mass: 225.13649347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 46.6Å²

tert-butyl endo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM294694-1g	(1R,4S,5S)-rel-tert-Butyl 5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate	615575-67-2	95%	1g	$1935	2021-06-15
Chemenu	CM294694-1g	(1R,4S,5S)-rel-tert-Butyl 5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate	615575-67-2	95%+	1g	$***	2023-03-29
eNovation Chemicals LLC	D585672-100mg	(1r,4s,5s)-rel-5-acetyl-2-boc-2-azabicyclo[2.1.1]hexane	615575-67-2	97%	100mg	$215	2024-05-23
eNovation Chemicals LLC	D585672-250MG	(1r,4s,5s)-rel-5-acetyl-2-boc-2-azabicyclo[2.1.1]hexane	615575-67-2	97%	250mg	$330	2024-05-23
eNovation Chemicals LLC	D585672-500MG	(1r,4s,5s)-rel-5-acetyl-2-boc-2-azabicyclo[2.1.1]hexane	615575-67-2	97%	500mg	$550	2024-05-23
eNovation Chemicals LLC	D585672-1G	(1r,4s,5s)-rel-5-acetyl-2-boc-2-azabicyclo[2.1.1]hexane	615575-67-2	97%	1g	$830	2024-05-23
eNovation Chemicals LLC	D585672-5G	(1r,4s,5s)-rel-5-acetyl-2-boc-2-azabicyclo[2.1.1]hexane	615575-67-2	97%	5g	$2490	2024-05-23
eNovation Chemicals LLC	D585672-10G	(1r,4s,5s)-rel-5-acetyl-2-boc-2-azabicyclo[2.1.1]hexane	615575-67-2	97%	10g	$4150	2024-05-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB06538-100MG	tert-butyl endo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate	615575-67-2	97%	100MG	￥ 1,108.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB06538-250MG	tert-butyl endo-5-acetyl-2-azabicyclo[2.1.1]hexane-2-carboxylate	615575-67-2	97%	250MG	￥ 1,768.00	2023-04-06